Cas no 1171759-77-5 (3-tert-butyl-1-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea)

• Product Name: 3-tert-butyl-1-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea
• CAS No: 1171759-77-5
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 6207798
• PubChem ID: 30375613
• Update Time: 2025-06-26

3-tert-butyl-1-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea
• 1171759-77-5
• VU0646902-1
• 1-(tert-butyl)-3-(1-methyl-2-oxoindolin-5-yl)urea
• F5539-0038
• 1-tert-butyl-3-(1-methyl-2-oxo-3H-indol-5-yl)urea
• AKOS024513150

• Inchi： 1S/C14H19N3O2/c1-14(2,3)16-13(19)15-10-5-6-11-9(7-10)8-12(18)17(11)4/h5-7H,8H2,1-4H3,(H2,15,16,19)
• InChI Key： IVIBPAQWAKTDNX-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C=CC=2N1C)NC(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 261.147726857g/mol
• Monoisotopic Mass: 261.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 3-tert-butyl-1-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea

Introduction to 3-tert-butyl-1-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea (CAS No. 1171759-77-5)

The compound 3-tert-butyl-1-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea, identified by its CAS number 1171759-77-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a tert-butyl group and a dihydroindole core contributes to its unique chemical properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those incorporating indole derivatives. The indole scaffold, known for its biological activity, has been extensively studied for its role in various therapeutic applications. The compound in question, 3-tert-butyl-1-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea, combines this pharmacophore with a urea moiety, which is often employed to enhance binding affinity and metabolic stability. This structural design suggests a promising avenue for developing next-generation drugs targeting a wide range of diseases.

Recent studies have highlighted the importance of dihydroindole derivatives in medicinal chemistry. These compounds have shown promise in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The specific modification of the indole ring with a methyl group and an oxo group further refines its pharmacological profile, potentially enhancing its interaction with biological targets. Such structural features are critical in designing molecules with improved efficacy and reduced side effects.

The urea functional group in 3-tert-butyl-1-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea plays a pivotal role in determining its biological activity. Urea-based compounds are well-known for their ability to form hydrogen bonds with biological targets, thereby increasing binding affinity. Additionally, the tert-butyl group provides steric hindrance, which can be leveraged to optimize drug-like properties such as solubility and bioavailability. These features make this compound an attractive candidate for further development.

Current research in the field of indole derivatives has revealed several promising therapeutic applications. For instance, modifications of the indole core have been explored for their potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound under discussion may offer a novel approach to these conditions by interacting with specific enzymes or receptors involved in disease pathogenesis. Furthermore, its structural similarity to known bioactive molecules suggests that it could serve as a lead compound for designing more potent and selective drugs.

The synthesis of 3-tert-butyl-1-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea involves complex organic transformations that highlight the ingenuity of modern synthetic chemistry. The integration of multiple functional groups into a single molecular framework requires meticulous planning and execution. Advanced synthetic techniques, such as multi-step cross-coupling reactions and cyclization processes, are employed to construct the desired structure with high precision. These methodologies ensure that the final product meets the stringent requirements for pharmaceutical applications.

In conclusion, 3-tert-butyl-1-(1-methyl-2 oxo - 2 , 3 - dihydro - 1 H - indol - 5 - yl)urea (CAS No. 1171759 - 77 - 5) represents a compelling example of how structural innovation can drive advancements in drug discovery. Its unique combination of pharmacophores and functional groups positions it as a promising candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly vital role in developing innovative treatments for human diseases.